Cas no 4265-32-1 (1,2-Propanediol, 3-phenoxy-, dibenzoate)

• Product name: 1,2-Propanediol, 3-phenoxy-, dibenzoate
• CAS No: 4265-32-1
• MF: C₂₃H₂₄O₇
• MW: 412.432467460632
• CID: 1515252
• PubChem ID: 71363164

1,2-Propanediol, 3-phenoxy-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-phenoxy-, dibenzoate
• benzoic acid,3-phenoxypropane-1,2-diol
• DTXSID50786741
• Benzoic acid--3-phenoxypropane-1,2-diol (2/1)
• 4265-32-1

• Inchi： InChI=1S/C9H12O3.2C7H6O2/c10-6-8(11)7-12-9-4-2-1-3-5-9;2*8-7(9)6-4-2-1-3-5-6/h1-5,8,10-11H,6-7H2;2*1-5H,(H,8,9)
• InChI Key： MLOCBSCPJCGNHP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)OCC(CO)O

Computed Properties

• Exact Mass: 412.15222
• Monoisotopic Mass: 412.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.29